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Abstract

IPI-3063 is a highly potent and selective small molecule inhibitor of the phosphoinositide 3-
kinase p110d& (PI3K p1109d) isoform.[1] It has demonstrated significant effects on B cell survival,
proliferation, and differentiation, making it a valuable tool for research in immunology, oncology,
and autoimmune diseases.[2][3] These application notes provide detailed guidelines and
protocols for the laboratory use of IPI-3063, including its mechanism of action, key quantitative
data, and standardized experimental procedures.

Mechanism of Action

IPI1-3063 selectively targets the p110d catalytic isoform of Class | PI3Ks.[1] These kinases are
crucial enzymes that transduce signals from cell surface receptors to downstream intracellular
mediators, thereby regulating a multitude of cellular functions.[3][4] The p110d isoform is
predominantly expressed in hematopoietic cells and plays a critical role in B lymphocyte
development, activation, survival, and differentiation.[3][4] By inhibiting p1109, IPI-3063
effectively modulates the PI3K/Akt signaling pathway, leading to reduced B cell proliferation
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and survival.[2][5] Elevated signaling through this pathway is often observed in B cell
malignancies and autoimmune conditions.[3][4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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